2-Fluoro-N-(3-(4-methyl-5-(2-(4-nitrophenyl)-2-oxoethylthio)-4H-1,2,4-triazol-3-yl)phenyl)benzamide
2-Fluoro-N-(3-(4-methyl-5-(2-(4-nitrophenyl)-2-oxoethylthio)-4H-1,2,4-triazol-3-yl)phenyl)benzamide
Brand Name:
Vulcanchem
CAS No.:
496053-91-9
VCID:
VC0478085
InChI:
InChI=1S/C24H18FN5O4S/c1-29-22(16-5-4-6-17(13-16)26-23(32)19-7-2-3-8-20(19)25)27-28-24(29)35-14-21(31)15-9-11-18(12-10-15)30(33)34/h2-13H,14H2,1H3,(H,26,32)
SMILES:
CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F
Molecular Formula:
C24H18FN5O4S
Molecular Weight:
491.5g/mol
2-Fluoro-N-(3-(4-methyl-5-(2-(4-nitrophenyl)-2-oxoethylthio)-4H-1,2,4-triazol-3-yl)phenyl)benzamide
CAS No.: 496053-91-9
Main Products
VCID: VC0478085
Molecular Formula: C24H18FN5O4S
Molecular Weight: 491.5g/mol
| CAS No. | 496053-91-9 |
|---|---|
| Product Name | 2-Fluoro-N-(3-(4-methyl-5-(2-(4-nitrophenyl)-2-oxoethylthio)-4H-1,2,4-triazol-3-yl)phenyl)benzamide |
| Molecular Formula | C24H18FN5O4S |
| Molecular Weight | 491.5g/mol |
| IUPAC Name | 2-fluoro-N-[3-[4-methyl-5-[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]benzamide |
| Standard InChI | InChI=1S/C24H18FN5O4S/c1-29-22(16-5-4-6-17(13-16)26-23(32)19-7-2-3-8-20(19)25)27-28-24(29)35-14-21(31)15-9-11-18(12-10-15)30(33)34/h2-13H,14H2,1H3,(H,26,32) |
| Standard InChIKey | VGYOHAXRHZQIFO-UHFFFAOYSA-N |
| SMILES | CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F |
| Canonical SMILES | CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F |
| PubChem Compound | 1332846 |
| Last Modified | Nov 11 2021 |
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